Cas no 766-82-5 (3-Ethynyltoluene)

3-Ethynyltoluene structure
Product name:3-Ethynyltoluene
3-Ethynyltoluene Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethynyl-3-methyl-benzene
- 3-Ethynyltoluene~3-Methylphenylacetylene
- 3-Ethynyltoluene
- m-Tolylacetylene
- 1-Ethynyl-3-methylbenzene
- 3'-Methylphenyl acetylene
- 3-Methylphenylacetylene
- 3'-Methylphenylacetylene
- Benzene,1-ethynyl-3-methyl-
- Benzene, 1-ethynyl-3-methyl-
- RENYIDZOAFFNHC-UHFFFAOYSA-N
- 3-Methyl phenylacetylene
- 3-tolylacetylene
- ethynyl-3-methylbenzene
- (3-Methylphenyl)acetylene
- 3-ethynyl-1-methylbenzene
- KSC492I6T
- RENYIDZOAFFNHC-UHFFFAOYSA-
- DTXSID00227412
- E0665
- FT-0629022
- PS-4892
- 3-Ethynyltoluene, 97%
- Q-102462
- 2-(2-METHOXY-PHENYL)-QUINOLINE-4-CARBOXYLICACID
- EN300-103708
- 1-ethynyl-3-methylbenzene;3-Ethynyltoluene
- MFCD01318174
- A9719
- AKOS009157302
- 766-82-5
- InChI=1/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
- DB-012637
-
- MDL: MFCD01318174
- Inchi: 1S/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
- InChI Key: RENYIDZOAFFNHC-UHFFFAOYSA-N
- SMILES: C1(C([H])([H])[H])C([H])=C([H])C([H])=C(C#C[H])C=1[H]
- BRN: 2038007
Computed Properties
- Exact Mass: 116.0626g/mol
- Surface Charge: 0
- XLogP3: 3.1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 1
- Monoisotopic Mass: 116.0626g/mol
- Monoisotopic Mass: 116.0626g/mol
- Topological Polar Surface Area: 0Ų
- Heavy Atom Count: 9
- Complexity: 126
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 0.900 g/mL at 25 °C(lit.)
- Boiling Point: 60°C/14mmHg(lit.)
- Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
- Refractive Index: n20/D 1.5440(lit.)
- PSA: 0.00000
- LogP: 1.97630
- Solubility: Not determined
3-Ethynyltoluene Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H226,H304,H315,H319,H335
- Warning Statement: P261,P301+P310,P305+P351+P338,P331
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38-65
- Safety Instruction: S16-S26-S36
-
Hazardous Material Identification:
- HazardClass:3
- Safety Term:3
- Packing Group:III
- PackingGroup:III
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C(BD34882)
- Packing Group:III
- Hazard Level:3
- Risk Phrases:R10; R36/37/38; R65
3-Ethynyltoluene Customs Data
- HS CODE:2902909090
- Customs Data:
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
3-Ethynyltoluene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1042551-250mg |
1-Ethynyl-3-methylbenzene |
766-82-5 | 98% | 250mg |
¥ɍLj | 2023-07-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1042551-25g |
1-Ethynyl-3-methylbenzene |
766-82-5 | 98% | 25g |
¥685.00 | 2024-07-28 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003364-1g |
3-Ethynyltoluene |
766-82-5 | 97% | 1g |
¥47 | 2024-05-21 | |
Enamine | EN300-103708-5.0g |
1-ethynyl-3-methylbenzene |
766-82-5 | 95% | 5g |
$73.0 | 2023-06-10 | |
Enamine | EN300-103708-100.0g |
1-ethynyl-3-methylbenzene |
766-82-5 | 95% | 100g |
$918.0 | 2023-06-10 | |
Apollo Scientific | OR3481-25g |
3-Methylphenylacetylene |
766-82-5 | 25g |
£130.00 | 2025-02-19 | ||
Enamine | EN300-103708-0.5g |
1-ethynyl-3-methylbenzene |
766-82-5 | 95% | 0.5g |
$23.0 | 2023-10-28 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17184-5g |
m-Tolylacetylene, 97% |
766-82-5 | 97% | 5g |
¥1605.00 | 2023-04-12 | |
Alichem | A019086696-5g |
1-Ethynyl-3-methylbenzene |
766-82-5 | 97% | 5g |
$218.40 | 2023-09-01 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD34882-1g |
1-Ethynyl-3-methylbenzene |
766-82-5 | 97% | 1g |
¥31.0 | 2024-04-18 |
3-Ethynyltoluene Related Literature
-
Xianghua Zeng,Lu Chen Org. Biomol. Chem. 2019 17 3338
-
Arpita Hazra Chowdhury,Swarbhanu Ghosh,Sk. Manirul Islam New J. Chem. 2018 42 14194
-
Dodla S. Rao,Thurpu R. Reddy,Sudhir Kashyap Org. Biomol. Chem. 2018 16 1508
-
Emerson E. F. dos Santos,Gabriela F. P. de Souza,Deborah A. Simoni,Airton G. Salles Org. Biomol. Chem. 2020 18 3249
-
X. Mercier,A. Faccinetto,S. Batut,G. Vanhove,D. K. Bo?ani?,H. R. Hróemarsson,G. A. Garcia,L. Nahon Phys. Chem. Chem. Phys. 2020 22 15926
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:766-82-5)3-Ethynyltoluene

Purity:99%
Quantity:25g
Price ($):160.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:766-82-5)3-Ethynyltoluene

Purity:99.9%
Quantity:200kg
Price ($):Inquiry